Methyl 3-cyclobutyl-3-oxopropanoate

• IUPAC Name: methyl 3-cyclobutyl-3-oxopropanoate
• InChI: InChI=1S/C8H12O3/c1-11-8(10)5-7(9)6-3-2-4-6/h6H,2-5H2,1H3
• InChI Key: VOLSRTAMKIBBTQ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC(=O)C1CCC1
• Molecular Formula: C8H12O3
• DSSTOX Substance ID: DTXSID90929857
• Molecular Weight: 156.18 g/mol
• CAS RN: 137638-05-2

Description

“Methyl 3-cyclobutyl-3-oxopropanoate” is a chemical compound with the molecular formula C8H12O3. It is used for research and development purposes.

Molecular Structure Analysis

The molecular structure of “Methyl 3-cyclobutyl-3-oxopropanoate” is represented by the SMILES string O=C(C1CCC1)CC(OC)=O. The InChI key for this compound is VOLSRTAMKIBBTQ-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

“Methyl 3-cyclobutyl-3-oxopropanoate” is a solid compound. The predicted boiling point is 215.4±13.0 °C, and the predicted density is 1.125±0.06 g/cm3. The pKa value is predicted to be 10.49±0.20.

Scientific Research Applications

• Methyl 3-cyclobutyl-3-oxopropanoate is used in the synthesis of spiro- and dispirotetrahydropyrane-2,4-diones, involving a cyclobutane fragment in the heterocycle (Kirillov & Melekhin, 2009).

• It plays a role in the synthesis of various heterocycles having a cyclopropyl substituent. This includes the formation of compounds like methyl 2-cyclopropyl-5-methyl-1H-pyrrole-3-carboxylate and methyl 2-cyclopropyl-5-hydroxy-1-benzofuran-3-carboxylate (Pokhodylo, Matiichuk, & Obushak, 2010).

• The compound has been used in enantio-differentiating hydrogenation processes, achieving high optical purity in the production of methyl 3-cyclopropyl-3-hydroxypropanoate (Nakagawa, Sugimura, & Tai, 1997).

• Methyl 3-cyclobutyl-3-oxopropanoate is also involved in the enantiomer-differentiating hydrogenation over tartaric acid-modified nickel, demonstrating its use in achieving high stereoselectivity and conversion in chemical reactions (Sugimura et al., 2006).

• The compound participates in the reaction with formic acid to yield products like cyclobutyl formates and dienes, demonstrating its reactivity in different chemical environments (Thomas, 1983).

Safety and Hazards

“Methyl 3-cyclobutyl-3-oxopropanoate” is classified as a warning hazard. It may cause skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335). It is recommended to avoid breathing dust/fume/gas/mist/vapours/spray, and to use only outdoors or in a well-ventilated area. In case of skin contact, wash with plenty of water.

Synthesis routes and methods

Procedure details

22 g of meldrum's acid (2,2-dimethyl-1,3-dioxane-4,6-dione) (152.7 mmol) and 36.9 ml of pyridine (457.2 mmol) were dissolved in 200 ml of dichloromethane. 18.1 g of cyclobutylcarbonic acid chloride were added at 0 to 10° C. The reaction mixture was stirred overnight at room temperature, washed with 1 N HCl and extracted with dichloromethane. The organic layer was washed with water, dried over magnesium sulfate, filtered, and then concentrated to dryness. The oily residue was dissolved in 300 ml of methanol and heated under reflux for 2 h. The reaction mixture was concentrated to dryness and the residue purified via silica gel chromatography with ethyl acetate as eluent. Yield: 21.2 g